Ethyl 5-[(4-chloro-3-nitrobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(4-chloro-3-nitrobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H15ClN4O6S/c1-2-33-22(30)18-14-11-34-20(17(14)21(29)26(25-18)13-6-4-3-5-7-13)24-19(28)12-8-9-15(23)16(10-12)27(31)32/h3-11H,2H2,1H3,(H,24,28)
• InChI Key: DNZBTEUBCSJJTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C22H15ClN4O6S
• Molecular Weight: 498.9 g/mol

Description

Ethyl 5-[(4-chloro-3-nitrobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15ClN4O6S and its molecular weight is 498.89. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Derivative Exploration The synthesis of novel thieno[2,3-c]pyridazines using amino-thieno[2,3-c]pyridazine as a starting material has been a subject of interest, leading to compounds with evaluated antibacterial activities. These compounds were synthesized through various reactions, including hydrazinolysis and cyclocondensation, showcasing the versatility of thieno[2,3-c]pyridazine derivatives as intermediates for further chemical transformations (Al-Kamali et al., 2014).

Antibacterial and Anticancer Activity Research into the antibacterial and anticancer potentials of thieno[2,3-d]pyridazine derivatives has yielded promising results. For instance, novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors have shown potent activity against colon HCT-116 human cancer cell lines, highlighting the anticancer potential of these compounds (Abdel-Motaal et al., 2020).

Functional Derivatives and Potential Applications The synthesis of functional pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, including fluorescent molecules and potential monocotyledonous Echinochloa crus-galli L. Beauv inhibitors, explores the unique reactivity of ethyl amino-carboxylates for the development of novel compounds with significant biological and potentially agronomic applications (Wu et al., 2006).

Dyes and Pigments The application of heterocyclic compounds in the synthesis of dyes and pigments for polyester fibers has also been investigated. The synthesis of 5-hetarylpyrazolo[3,4-b]pyrazines demonstrates the potential of such compounds in the development of disperse dyes with satisfactory fastness properties, indicating their utility in textile applications (Rangnekar & Dhamnaskar, 1990).